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Introduction

N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) of nebivolol, a
beta-blocker used for the treatment of hypertension.[1][2][3][4] Nitrosamine impurities are a
class of compounds that are of significant concern due to their potential carcinogenic
properties.[5][6][7] Regulatory agencies, including the U.S. Food and Drug Administration
(FDA) and the European Medicines Agency (EMA), have established strict limits for the
presence of nitrosamines in pharmaceutical products to ensure patient safety.[1] The FDA has
set an acceptable intake (Al) limit for N-nitroso-nebivolol of 1500 ng/day.[2][4][8]

This application note provides a detailed protocol for the sensitive and selective quantification
of N-nitroso-nebivolol in nebivolol active pharmaceutical ingredient (API) using Ultra-
Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS).
This method is crucial for manufacturers to monitor and control this impurity, ensuring the
quality and safety of their products.[1][9]

Experimental Workflow

The following diagram illustrates the general workflow for the UPLC-MS/MS analysis of N-
nitroso-nebivolol in nebivolol API.
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Figure 1: Experimental workflow for the UPLC-MS/MS analysis of N-nitroso-nebivolol.
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Protocols

1. Materials and Reagents

» N-nitroso-nebivolol reference standard
» Nebivolol API

o Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

o Ammonium formate (LC-MS grade)

e 0.22 pm syringe filters

2. Standard and Sample Preparation

o Standard Stock Solution (10 pg/mL): Accurately weigh and dissolve an appropriate amount
of N-nitroso-nebivolol reference standard in a suitable diluent (e.g., 50% methanol in
water) to obtain a concentration of 10 pg/mL.[8]

o Working Standard Solutions: Perform serial dilutions of the stock solution with the diluent to
prepare a series of calibration standards.[8] A typical concentration range for the calibration
curve is 1 ng/mL to 180 ng/mL.[8]

e Sample Preparation:

o

Accurately weigh 0.5 mg of the nebivolol API into a 1 mL volumetric flask.[8]

[¢]

Add approximately 0.8 mL of 50% methanol-water as a diluent.[3]

o

Sonicate for 10 minutes to ensure complete dissolution.[8]

o

Allow the solution to cool to room temperature.[8]

o

Add diluent to the mark and mix thoroughly.[8]

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b16330781/docs?utm_src=pdf-body#application-note-uplc-ms-ms-analysis-of-n-nitroso-nebivolol-in-nebivolol-api
https://www.benchchem.com/product/b16330781/docs?utm_src=pdf-body#application-note-uplc-ms-ms-analysis-of-n-nitroso-nebivolol-in-nebivolol-api
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16330781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Filter the solution through a 0.22 um nylon syringe filter before injection.[8]

3. UPLC-MS/MS Method

The following table outlines the recommended UPLC-MS/MS parameters. These may need to
be optimized for the specific instrumentation used.
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Parameter

Condition

UPLC System

Waters ACQUITY UPLC, Agilent 1290 Infinity I,

or equivalent

Column

Waters ACQUITY UPLC BEH C18, 1.7 um, 2.1

x 100 mm, or equivalent

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Methanol

Gradient Elution

A typical gradient starts with a high percentage
of Mobile Phase A, ramping up to a high
percentage of Mobile Phase B to elute the
analyte, followed by re-equilibration. The
specific gradient should be optimized to achieve
good separation between nebivolol and N-

nitroso-nebivolol.

Flow Rate 0.3 - 0.5 mL/min
Column Temperature 40 °C
Injection Volume 1-5uL

Mass Spectrometer

Waters Xevo TQ-S, Agilent 6495D Triple

Quadrupole, or equivalent

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 3.0-35kV
Source Temperature 120 - 150 °C
Desolvation Temperature 350 - 500 °C

Desolvation Gas Flow

800 - 1000 L/hr

Cone Gas Flow

50 - 150 L/hr

Acquisition Mode

Multiple Reaction Monitoring (MRM)

MRM Transitions

Precursor lon (m/z) -> Product lon (m/z)

(Specific transitions for N-nitroso-nebivolol
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should be determined by infusing a standard

solution into the mass spectrometer)

4. Data Analysis and Quantification

» Calibration Curve: Construct a calibration curve by plotting the peak area of N-nitroso-
nebivolol against its concentration for the series of working standard solutions. A linear
regression with a weighting factor (e.g., 1/x) is typically used. The correlation coefficient (r?)
should be > 0.99.[2][3]

» Quantification: Determine the concentration of N-nitroso-nebivolol in the APl sample by
interpolating its peak area from the calibration curve.

» Calculation: Calculate the amount of N-nitroso-nebivolol in the nebivolol API in parts per
million (ppm) or pg/g using the following formula:

Amount (ppm) = (Concentration from curve (ng/mL) / Sample concentration (mg/mL)) x
Dilution factor

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the UPLC-MS/MS

analysis of N-nitroso-nebivolol.

Table 1: Method Performance Characteristics

Parameter Typical Value
Linearity Range (ng/mL) 1-180
Correlation Coefficient (r2) >0.999

Limit of Detection (LOD) (pg/mL) 2

Limit of Quantification (LOQ) (pg/mL) 5

Data compiled from multiple sources.[2][3][8]
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Table 2: Recovery Data

Spiked Concentration (pg/mg) Recovery (%)
0.03 100.4
0.30 100.2

Data from a study on nebivolol drug substance.[8]

Conclusion

The UPLC-MS/MS method described in this application note is a highly sensitive, selective,
and reliable approach for the quantification of N-nitroso-nebivolol in nebivolol API.[2][3] The
detailed protocol and performance data demonstrate that this method is suitable for routine
quality control analysis, enabling pharmaceutical manufacturers to ensure their products meet
the stringent regulatory requirements for nitrosamine impurities and safeguard patient health.[1]
[9] The use of a diverter valve is recommended to prevent contamination of the mass
spectrometer by the high-concentration nebivolol peak, thereby improving the robustness and
longevity of the analytical system.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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